Cas no 1390682-08-2 (2-(4-Methylpiperazin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

2-(4-Methylpiperazin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole structure
1390682-08-2 structure
Product Name:2-(4-Methylpiperazin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
CAS No:1390682-08-2
MF:C14H24BN3O2S
MW:309.235261917114
MDL:MFCD09879129
CID:2104039
Update Time:2023-08-03

2-(4-Methylpiperazin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperazine
    • AB54425
    • 2-(4-Methylpiperazin-1-yl)thiazole-4-boronic acid pinacol ester
    • 2-(N-METHYLPIPERAZIN-1-YL)THIAZOLE-4-BORONIC ACID PINACOL ESTER
    • 2-(4-Methylpiperazin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
    • MDL: MFCD09879129
    • Inchi: 1S/C14H24BN3O2S/c1-13(2)14(3,4)20-15(19-13)11-10-21-12(16-11)18-8-6-17(5)7-9-18/h10H,6-9H2,1-5H3
    • InChI Key: NKHYYFIRPIZBFB-UHFFFAOYSA-N
    • SMILES: S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1N1CCN(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Topological Polar Surface Area: 66.1
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